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3,5-Bis(tert-butyldimethylsilyl) Simvastatin Hydroxy Acid 7-Azabenzotriazole Ester 3,5-Bis(tert-butyldimethylsilyl) Simvastatin Hydroxy Acid 7-Azabenzotriazole Ester
Brand Name: Vulcanchem
CAS No.: 1217685-81-8
VCID: VC0029509
InChI: InChI=1S/C42H70N4O6Si2/c1-16-42(10,11)39(48)49-35-25-28(2)24-30-20-19-29(3)33(37(30)35)22-21-31(51-53(12,13)40(4,5)6)26-32(52-54(14,15)41(7,8)9)27-36(47)50-46-38-34(44-45-46)18-17-23-43-38/h17-20,23-24,28-29,31-33,35,37H,16,21-22,25-27H2,1-15H3/t28-,29-,31+,32+,33-,35-,37-/m0/s1
SMILES: CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC(CC(CC(=O)ON3C4=C(C=CC=N4)N=N3)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C
Molecular Formula: C42H70N4O6Si2
Molecular Weight: 783.214

3,5-Bis(tert-butyldimethylsilyl) Simvastatin Hydroxy Acid 7-Azabenzotriazole Ester

CAS No.: 1217685-81-8

Reference Standards

VCID: VC0029509

Molecular Formula: C42H70N4O6Si2

Molecular Weight: 783.214

3,5-Bis(tert-butyldimethylsilyl) Simvastatin Hydroxy Acid 7-Azabenzotriazole Ester - 1217685-81-8

CAS No. 1217685-81-8
Product Name 3,5-Bis(tert-butyldimethylsilyl) Simvastatin Hydroxy Acid 7-Azabenzotriazole Ester
Molecular Formula C42H70N4O6Si2
Molecular Weight 783.214
IUPAC Name triazolo[4,5-b]pyridin-3-yl (3R,5R)-7-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethylbutanoyloxy)-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-bis[[tert-butyl(dimethyl)silyl]oxy]heptanoate
Standard InChI InChI=1S/C42H70N4O6Si2/c1-16-42(10,11)39(48)49-35-25-28(2)24-30-20-19-29(3)33(37(30)35)22-21-31(51-53(12,13)40(4,5)6)26-32(52-54(14,15)41(7,8)9)27-36(47)50-46-38-34(44-45-46)18-17-23-43-38/h17-20,23-24,28-29,31-33,35,37H,16,21-22,25-27H2,1-15H3/t28-,29-,31+,32+,33-,35-,37-/m0/s1
Standard InChIKey JENQVTPDGXSWAX-ZLQOSCAHSA-N
SMILES CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC(CC(CC(=O)ON3C4=C(C=CC=N4)N=N3)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C
PubChem Compound 71314052
Last Modified Nov 11 2021
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